Cas no 338748-09-7 (Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate)

• Product Name: Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate
• CAS No: 338748-09-7
• MDL: MFCD01444073
• CID: 4647499
• Update Time: 2025-07-02

Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-[(2,3-DICHLOROPHENYL)SULFANYL]-2-PYRIDINECARBOXYLATE
• Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate

• MDL： MFCD01444073

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate

Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate (CAS No. 338748-09-7): A Comprehensive Overview

Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate (CAS No. 338748-09-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents and agrochemicals. The molecular structure of this compound incorporates a pyridine core substituted with a sulfanyl group and a carboxylate ester, making it a versatile intermediate in synthetic chemistry.

The 4-(2,3-dichlorophenyl)sulfanyl moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that enhances the efficacy of drug candidates. Recent studies have highlighted the potential of this moiety in modulating enzyme activity and receptor binding, which are critical factors in drug design. The dichlorophenyl group further contributes to the compound's reactivity and selectivity, making it an attractive scaffold for medicinal chemists.

In the realm of pharmaceutical research, Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate has been explored as a precursor for various bioactive molecules. Its pyridine core is a common feature in many pharmacologically active compounds, known for its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions. The sulfanyl group adds an additional layer of functionality, enabling further derivatization and customization to meet specific pharmacological requirements.

Recent advancements in computational chemistry have facilitated the design of more efficient synthetic routes for this compound. By leveraging molecular modeling and virtual screening techniques, researchers have been able to optimize reaction conditions and improve yields. These computational methods have also been instrumental in predicting the biological activity of derivatives, allowing for targeted modifications that enhance therapeutic potential.

The agrochemical industry has also shown interest in Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate due to its structural similarity to known herbicides and fungicides. Its ability to interact with biological pathways in plants makes it a promising candidate for developing next-generation crop protection agents. Furthermore, the compound's stability under various environmental conditions enhances its suitability for field applications.

Synthetic methodologies involving Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate have been refined through continuous innovation in organic synthesis techniques. Catalytic processes, such as transition metal-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecular frameworks. These advancements have not only improved the scalability of production but also reduced the environmental impact of synthetic processes.

The role of this compound in drug discovery extends beyond its use as an intermediate. It has been incorporated into various lead compounds that exhibit potent activity against a range of diseases. For instance, derivatives of Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer pathways. These findings underscore the compound's significance in advancing therapeutic strategies.

The future prospects of Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate are vast, with ongoing research aimed at uncovering new applications and optimizing its properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced pharmacological profiles. As our understanding of biological systems continues to evolve, this compound will remain a valuable tool in the quest for novel therapeutics.

In conclusion, Methyl 4-(2,3-dichlorophenyl)sulfanyl-2-pyridinecarboxylate (CAS No. 338748-09-7) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features and functional groups make it a versatile intermediate for synthesizing bioactive molecules. With continued advancements in synthetic chemistry and computational methods, this compound is poised to play an increasingly important role in drug discovery and development.